5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[3-bromo-4-[(4-fluorophenyl)methoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C17H11BrFNO2S2/c18-13-7-11(8-15-16(21)20-17(23)24-15)3-6-14(13)22-9-10-1-4-12(19)5-2-10/h1-8H,9H2,(H,20,21,23)/b15-8+
• InChI Key: DWNOZBUTERYKHE-OVCLIPMQSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)C=C3C(=O)NC(=S)S3)Br)F
• Isomeric SMILES: C1=CC(=CC=C1COC2=C(C=C(C=C2)/C=C/3\C(=O)NC(=S)S3)Br)F
• Molecular Formula: C17H11BrFNO2S2
• Molecular Weight: 424.3 g/mol

Description

5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. This compound belongs to the class of thiazolidinone derivatives and has been studied extensively for its various biological activities.

Mechanism of Action

The mechanism of action of 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is not fully understood. However, it is believed that the compound exerts its biological activities by targeting specific enzymes and proteins in the body.
Biochemical and Physiological Effects:
Studies have shown that 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one exhibits various biochemical and physiological effects. The compound has been shown to possess potent anti-inflammatory and antimicrobial properties. Additionally, it has been found to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one in lab experiments is its potent biological activity. However, the compound also has some limitations, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. These include further studies to understand its mechanism of action, optimization of its synthesis method, and exploration of its potential applications in the field of medicine.
In conclusion, 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicine. The compound exhibits potent anti-inflammatory, antimicrobial, and anticancer properties, and further studies are needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one can be achieved through several methods. One of the most common methods involves the reaction of 3-bromo-4-[(4-fluorobenzyl)oxy]benzaldehyde with 2-aminothiophenol in the presence of a suitable catalyst. The resulting product is then treated with a suitable oxidizing agent to obtain the final compound.

Scientific Research Applications

The scientific research community has shown great interest in the potential applications of 5-{3-bromo-4-[(4-fluorobenzyl)oxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one. This compound has been studied for its various biological activities, including its anti-inflammatory, antimicrobial, and anticancer properties.